Cas no 1552836-56-2 (Methyl 2-(3-aminothietan-3-yl)acetate)
Methyl 2-(3-aminothietan-3-yl)acetate is a versatile heterocyclic compound featuring both an amine and ester functional group, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The thietane ring contributes to its unique reactivity, while the ester group allows for further derivatization. Its structural properties enable use in the development of bioactive molecules, particularly in medicinal chemistry for the design of novel therapeutics. The compound’s balanced polarity and stability under controlled conditions enhance its utility in multi-step synthetic routes. Its well-defined reactivity profile ensures consistent performance in nucleophilic and condensation reactions, offering synthetic flexibility for researchers.
1552836-56-2 structure
Product Name:Methyl 2-(3-aminothietan-3-yl)acetate
CAS No:1552836-56-2
MF:C6H11NO2S
MW:161.22204041481
CID:5744753
PubChem ID:83905365
Update Time:2025-10-11
Methyl 2-(3-aminothietan-3-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- CFRQZFMBWGDZTG-UHFFFAOYSA-N
- methyl2-(3-aminothietan-3-yl)acetate
- EN300-1285991
- methyl 2-(3-aminothietan-3-yl)acetate
- CMC83656
- SCHEMBL15774809
- 1552836-56-2
- 3-Thietaneacetic acid, 3-amino-, methyl ester
- Methyl 2-(3-aminothietan-3-yl)acetate
-
- Inchi: 1S/C6H11NO2S/c1-9-5(8)2-6(7)3-10-4-6/h2-4,7H2,1H3
- InChI Key: CFRQZFMBWGDZTG-UHFFFAOYSA-N
- SMILES: S1CC(CC(=O)OC)(C1)N
Computed Properties
- Exact Mass: 161.05104977g/mol
- Monoisotopic Mass: 161.05104977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 77.6Ų
Experimental Properties
- Density: 1.202±0.06 g/cm3(Predicted)
- Boiling Point: 235.1±25.0 °C(Predicted)
- pka: 5.36±0.20(Predicted)
Methyl 2-(3-aminothietan-3-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1285991-1.0g |
methyl 2-(3-aminothietan-3-yl)acetate |
1552836-56-2 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-1285991-50mg |
methyl 2-(3-aminothietan-3-yl)acetate |
1552836-56-2 | 95.0% | 50mg |
$285.0 | 2023-10-01 | |
| Enamine | EN300-1285991-100mg |
methyl 2-(3-aminothietan-3-yl)acetate |
1552836-56-2 | 95.0% | 100mg |
$426.0 | 2023-10-01 | |
| Enamine | EN300-1285991-250mg |
methyl 2-(3-aminothietan-3-yl)acetate |
1552836-56-2 | 95.0% | 250mg |
$607.0 | 2023-10-01 | |
| Enamine | EN300-1285991-500mg |
methyl 2-(3-aminothietan-3-yl)acetate |
1552836-56-2 | 95.0% | 500mg |
$959.0 | 2023-10-01 | |
| Enamine | EN300-1285991-1000mg |
methyl 2-(3-aminothietan-3-yl)acetate |
1552836-56-2 | 95.0% | 1000mg |
$1229.0 | 2023-10-01 | |
| Enamine | EN300-1285991-2500mg |
methyl 2-(3-aminothietan-3-yl)acetate |
1552836-56-2 | 95.0% | 2500mg |
$2408.0 | 2023-10-01 | |
| Enamine | EN300-1285991-5000mg |
methyl 2-(3-aminothietan-3-yl)acetate |
1552836-56-2 | 95.0% | 5000mg |
$3562.0 | 2023-10-01 | |
| Enamine | EN300-1285991-10000mg |
methyl 2-(3-aminothietan-3-yl)acetate |
1552836-56-2 | 95.0% | 10000mg |
$5283.0 | 2023-10-01 | |
| Aaron | AR028I9V-50mg |
methyl2-(3-aminothietan-3-yl)acetate |
1552836-56-2 | 95% | 50mg |
$325.00 | 2025-02-16 |
Methyl 2-(3-aminothietan-3-yl)acetate Related Literature
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Yunxia Yuan,Shufang Wu,Fan Shu,Zhihong Liu Chem. Commun., 2014,50, 1095-1097
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2. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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